Cas no 1105202-10-5 (3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide
• CAS No: 1105202-10-5
• MF: C₂₀H₂₆N₄O₅S
• MW: 434.509243488312
• CID: 5987798
• PubChem ID: 30862085
• Update Time: 2025-10-29

3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide
• 3,4,5-trimethoxy-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 3,4,5-trimethoxy-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide
• VU0644559-1
• AKOS024510301
• 1105202-10-5
• 3,4,5-trimethoxy-N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F5486-0009

• Inchi： 1S/C20H26N4O5S/c1-5-6-21-17(25)9-24-19(13-10-30-11-14(13)23-24)22-20(26)12-7-15(27-2)18(29-4)16(8-12)28-3/h7-8H,5-6,9-11H2,1-4H3,(H,21,25)(H,22,26)
• InChI Key： ZXITVLWHTVSTRO-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)N(CC(NCCC)=O)N=2

Computed Properties

• Exact Mass: 434.16239112g/mol
• Monoisotopic Mass: 434.16239112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 129Ų

Additional information on 3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide

Professional Introduction to Compound with CAS No 1105202-10-5 and Product Name: 3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide

The compound in question, identified by the CAS number 1105202-10-5, is a highly specialized molecule with a complex chemical structure. Its product name, 3,4,5-trimethoxy-N-{2-(propylcarbamoyl)methyl-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide, underscores its intricate composition and potential applications in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in modern medicinal chemistry.

At the core of this compound's identity lies its unique structural framework, which integrates several key pharmacophoric elements. The presence of trimethoxy groups at the 3, 4, and 5 positions of the benzamide core suggests a potential for enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the incorporation of a thieno[3,4-cpyrazol-3-yl] moiety introduces a heterocyclic system known for its biological activity and binding affinity to various targets.

The propylcarbamoyl substituent further modulates the compound's physicochemical properties, influencing its solubility and interaction with biological systems. This combination of structural features makes the compound a promising candidate for further exploration in drug discovery and development. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision, facilitating the design of more effective therapeutic agents.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The thieno[3,4-cpyrazol-3-yl] scaffold has garnered significant attention due to its ability to modulate multiple biological pathways. Studies have shown that derivatives of this scaffold exhibit potent activity against various diseases, including cancer and inflammatory disorders. The benzamide moiety further enhances the compound's potential by providing a site for further functionalization and optimization.

Recent research has highlighted the importance of multitarget drugs in modern medicine. These compounds are designed to interact with multiple receptors or enzymes simultaneously, offering a synergistic therapeutic effect. The structure of our compound aligns well with this paradigm, as it contains multiple pharmacophoric regions capable of engaging different biological targets. This characteristic makes it an attractive candidate for developing next-generation therapeutics that can address complex diseases more effectively.

The trimethoxy groups in the benzamide core not only contribute to lipophilicity but also serve as handles for further chemical modifications. These groups can be readily functionalized using various synthetic strategies to introduce additional biological activity or improve pharmacokinetic properties. Such flexibility is crucial in drug development pipelines, where iterative optimization is often required to achieve desired efficacy and safety profiles.

Computational modeling has played a pivotal role in understanding the interactions between this compound and its potential targets. Advanced techniques such as molecular dynamics simulations and docking studies have provided valuable insights into how the molecule binds to biological receptors. These insights have guided synthetic efforts toward producing more potent and selective analogs. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The propylcarbamoyl moiety has been strategically incorporated to enhance solubility while maintaining biological activity. This substitution pattern is reminiscent of many successful drugs that have been approved in recent years. By balancing hydrophobicity and solubility, the compound is well-positioned to exhibit favorable pharmacokinetic properties in vivo. Such considerations are critical for translating laboratory findings into clinical reality.

Emerging evidence suggests that heterocyclic compounds represent a rich source of bioactive molecules. The thieno[3,4-cpyrazol-3-yl] scaffold is no exception, having shown promise in preclinical studies across multiple disease models. Researchers are increasingly leveraging natural product-inspired scaffolds like this one to discover new therapeutic agents with unique mechanisms of action. The benzamide core further enhances these properties by providing a stable framework for further optimization.

The broader implications of this compound extend beyond its immediate applications in drug discovery. Its unique structural features make it a valuable tool for studying molecular recognition processes at a fundamental level. By understanding how such molecules interact with biological targets, researchers can gain insights into disease mechanisms and develop more rational approaches to therapeutic intervention.

In conclusion,1105202-10-5 represents a fascinating example of how complex molecular structures can be harnessed for therapeutic purposes. Its combination of structural features—such as the trimethoxy, propylcarbamoyl, and thieno[3,4-cpyrazol-3-yl] moieties—makes it a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound,its potential as a lead molecule or scaffold for future drug development remains significant.